Cas no 31410-00-1 (1H-Imidazole,1-(2-buten-1-yl)-)

1H-Imidazole,1-(2-buten-1-yl)- structure
31410-00-1 structure
Product Name:1H-Imidazole,1-(2-buten-1-yl)-
CAS No:31410-00-1
MF:C7H10N2
MW:122.167701244354
CID:298888
Update Time:2024-01-27

1H-Imidazole,1-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-(2-buten-1-yl)-
    • 1H-Imidazole,1-(2-butenyl)- (9CI)
    • Imidazole, 1-(2-butenyl)- (8CI)
    • 1H-Imidazole,1-(2-butenyl)-(9CI)
    • 1H-Imidazole, 1-(2-buten-1-yl)-
    • Inchi: 1S/C7H10N2/c1-2-3-5-9-6-4-8-7-9/h2-4,6-7H,5H2,1H3
    • InChI Key: AKBNVSZFPAJJDT-UHFFFAOYSA-N
    • SMILES: C1N(CC=CC)C=CN=1

Computed Properties

  • Exact Mass: 122.0845
  • Monoisotopic Mass: 122.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1

Experimental Properties

  • Density: 0.93±0.1 g/cm3(Predicted)
  • Boiling Point: 240.5±19.0 °C(Predicted)
  • PSA: 17.82
  • pka: 6.96±0.12(Predicted)
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